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Application Notes
Introduction to Folate in Cell Culture
Folate (Vitamin B9) and its derivatives are essential water-soluble vitamins required for the in

vitro growth of mammalian cells.[1][2][3] Folates are critical cofactors in one-carbon

metabolism, a network of biochemical reactions essential for the synthesis of nucleotides

(purines and thymidylate) and amino acids like methionine.[4][5][6][7] This makes folate

indispensable for DNA synthesis, repair, and methylation, processes vital for cell proliferation

and viability.[1][5][6] Consequently, folate is a standard component of most defined cell culture

media, including DMEM, RPMI-1640, Ham's F-12, and CMRL-1066.[3]

Sodium Folate vs. Folic Acid
While the terms are often used interchangeably, there is a key chemical and practical

distinction between folic acid and its salt, sodium folate.

Folic Acid: This is the synthetic, oxidized, and most stable form of folate.[8] However, it is

poorly soluble in water at neutral pH, with a minimum solubility between pH 2 and 4.[2][9] Its

solubility significantly increases in alkaline conditions (pH > 5) or with the use of solvents like

1 M NaOH or DMSO.[2][10][11][12]

Sodium Folate: This is the sodium salt of folic acid.[10] It is readily soluble in aqueous

solutions, making it a more convenient choice for preparing stock solutions for cell culture.
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[10] Using sodium folate avoids the need for harsh solvents or extreme pH adjustments that

could be detrimental to cells, even when highly diluted.[13]

For cell culture applications, using sodium folate is highly recommended to ensure complete

dissolution and avoid precipitation in the stock solution or final medium.

Key Considerations for Preparation and Storage
Solubility: Folic acid is very slightly soluble in water (approximately 1.6 mg/L at 25°C), but its

sodium salt is much more soluble.[9][10] Preparation in a slightly alkaline solution (e.g.,

using a sodium bicarbonate buffer) can aid dissolution.[10][13]

Stability: Folate solutions are sensitive to heat, light (especially UV), and riboflavin.[2][10]

Aqueous solutions should be protected from light during preparation and storage.[10]

Alkaline solutions are relatively stable in the dark, but heating can cause rapid degradation.

[2]

Sterilization: Due to the heat-labile nature of folate, stock solutions must be sterilized by

filtration through a 0.1 µm or 0.22 µm sterile syringe filter.[14][15] Autoclaving (wet heat

sterilization) is not recommended as it will destroy the vitamin.[2][15][16]

Storage: Sterile, light-protected stock solutions should be stored frozen. For long-term

storage (months to years), -20°C is recommended.[17][18] For short-term storage (days to

weeks), 2-8°C is acceptable.[17]

Quantitative Data Summary
The following table summarizes key quantitative data for the preparation and handling of

sodium folate and folic acid.
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Parameter Folic Acid Sodium Folate
Notes &
References

Molecular Formula C₁₉H₁₉N₇O₆ C₁₉H₁₈N₇NaO₆ [19]

Molecular Weight 441.4 g/mol 463.4 g/mol [19]

Solubility in Water
Very slightly soluble

(~1.6 mg/L at 25°C)
Readily soluble

Solubility is pH-

dependent; folic acid

is more soluble in

alkaline solutions.[9]

[10]

Solubility in 1M NaOH ~50 mg/mL
Not applicable

(already a salt)
[2][12]

Sterilization Method
0.22 µm or 0.1 µm

sterile filtration

0.22 µm or 0.1 µm

sterile filtration

Heat-sensitive; do not

autoclave.[14][15]

Storage (Powder)
Room temperature

(20-25°C)

0-4°C (short term) or

-20°C (long term)

Protect from light.[10]

[17]

Storage (Stock

Solution)

-20°C (long term, >3

years)

-20°C (long term, >3

years)

Store in light-

protected aliquots.[17]

[18]

Typical Media Conc. ~1-4 mg/L (2.3-9 µM)
~1-4 mg/L (2.2-8.6

µM)

Varies by media

formulation (e.g.,

RPMI-1640, DMEM).

[2][3]

Experimental Protocol: Preparation of 1000X
Sodium Folate Stock Solution
This protocol details the preparation of a 10 mg/mL (1000X for a final concentration of 10

µg/mL) stock solution of sodium folate.

Materials and Equipment
Sodium Folate powder (Cell culture grade, e.g., Sigma-Aldrich F7876 or equivalent)
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Cell culture grade water (WFI, Milli-Q, or equivalent)

Sterile 50 mL conical tubes

Analytical balance

Weighing paper/boats

Spatula

Sterile serological pipettes

Pipette controller

Sterile 0.22 µm syringe filter

Sterile syringes (10-20 mL)

Sterile, light-protected cryovials or conical tubes for aliquots (e.g., amber tubes)

Vortex mixer

pH meter (optional, if starting with folic acid)

Biological Safety Cabinet (BSC)

Protocol Steps
Perform all aseptic manipulations inside a certified Biological Safety Cabinet (BSC).

Weighing: Carefully weigh 100 mg of sodium folate powder using an analytical balance and

sterile technique.

Dissolution:

Aseptically transfer the 100 mg of sodium folate powder into a sterile 50 mL conical tube.

Using a sterile serological pipette, add 10 mL of cell culture grade water to the tube. This

creates a final concentration of 10 mg/mL.
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Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. The

solution should be clear and yellowish-orange.

Sterilization:

Draw the entire sodium folate solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the tip of the syringe.

Dispense the solution through the filter into a new sterile 50 mL conical tube. This step

removes any potential microbial contamination.[14]

Aliquoting:

Using a sterile pipette, dispense the filtered stock solution into smaller, pre-labeled, sterile,

and light-protected tubes (e.g., 1 mL aliquots in 1.5 mL amber cryovials).

Aliquoting prevents repeated freeze-thaw cycles which can degrade the vitamin.

Storage:

Store the aliquots at -20°C for long-term use.[17][18] The solution is stable for several

years when stored properly.

For immediate use, a working aliquot can be stored at 2-8°C for up to two weeks,

protected from light.

Diagrams and Workflows
Experimental Workflow
The following diagram illustrates the step-by-step workflow for preparing the sterile sodium

folate stock solution.
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Caption: Workflow for preparing sodium folate stock solution.
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Folate Metabolic Pathway
This diagram provides a simplified overview of the central role of folate in one-carbon

metabolism, which is crucial for nucleotide and amino acid synthesis in cultured cells.

Folate (from medium) Dihydrofolate (DHF)
DHFR Tetrahydrofolate (THF)

(Active Coenzyme)
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SHMT
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Caption: Simplified diagram of the folate metabolic pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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